Cas no 2172008-20-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172008-20-5
• MF: C₂₆H₂₁FN₂O₆
• MW: 476.453150510788
• CID: 5999883
• PubChem ID: 165566318
• Update Time: 2025-05-20

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid
• EN300-1573386
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2172008-20-5

• Inchi： 1S/C26H21FN2O6/c27-16-9-15(23(30)29-13-26(34,14-29)24(31)32)10-17(11-16)28-25(33)35-12-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-11,22,34H,12-14H2,(H,28,33)(H,31,32)
• InChI Key： SCNBQJZRLIXSMZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(N1CC(C(=O)O)(C1)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.13836456g/mol
• Monoisotopic Mass: 476.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2172008-20-5)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid, a compound with the CAS number 2172008-20-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique framework, featuring a combination of fluorobenzoyl and azetidine moieties, suggests a multifaceted role in biological and chemical interactions.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The presence of a (9H-fluoren-9-yl)methoxycarbonyl group not only adds to the complexity but also opens up possibilities for further functionalization and derivatization. This aspect is particularly intriguing for researchers exploring novel pharmacophores and lead compounds.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The incorporation of a fluorobenzoyl group in this molecule aligns with this trend, making it a promising candidate for further investigation. The azetidine ring, on the other hand, is known for its ability to mimic certain biological functionalities, which could be exploited for therapeutic purposes.

The hydroxyl group at the 3-position of the azetidine ring adds another layer of reactivity, allowing for various chemical modifications that can fine-tune the biological activity of the compound. This structural diversity makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid a versatile scaffold for medicinal chemists.

Recent studies have demonstrated the importance of such multifunctional compounds in addressing complex biological targets. The combination of fluorine and azetidine moieties has shown promise in several preclinical trials, particularly in the context of enzyme inhibition and receptor binding studies. These findings underscore the potential of this compound as an intermediate or lead molecule in drug discovery programs.

The use of advanced computational methods has further enhanced our understanding of the interactions between this compound and biological targets. Molecular docking simulations have revealed favorable binding affinities with several key enzymes and receptors, suggesting its utility in developing novel therapeutic agents. These computational insights have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit increased bioavailability and prolonged half-lives, which are critical factors in drug development. The presence of multiple fluorine atoms in this molecule could contribute to these desirable properties, making it an attractive candidate for further optimization.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzoyl-3-hydroxyazetidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in developing next-generation pharmaceuticals.